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Compound of Interest

Compound Name: 3-Ethyl-1,1-dimethylthiourea

Cat. No.: B091697 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 3-Ethyl-1,1-dimethylthiourea was found.

The following information is based on the safety data for structurally similar compounds, such

as N,N'-Dimethylthiourea and the general class of thiourea compounds. It is crucial to handle

this chemical with caution and to conduct a thorough risk assessment before use.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 3-Ethyl-1,1-dimethylthiourea. The following

procedures are designed to ensure the safe handling, storage, and disposal of this compound.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.
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PPE Category Recommended Equipment

Eye/Face Protection

Wear chemical safety goggles that conform to

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1] A face shield may be required for

splash hazards.[2]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1] This includes a lab

coat and, if necessary, impervious clothing.[3]

Hand Protection

Chemical-resistant gloves (e.g., nitrile or butyl

rubber) should be worn. Inspect gloves before

use.

Respiratory Protection

If engineering controls are insufficient to

maintain airborne concentrations below

exposure limits, a NIOSH/MSHA or European

Standard EN 149 approved respirator should be

used.[1] A dust respirator is recommended when

handling the powder.[2]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following operational plan is critical for the safe handling of 3-Ethyl-1,1-
dimethylthiourea.

1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Ensure that an eyewash station and safety shower are readily accessible.[2]

Before starting, obtain and review the safety data sheets for all chemicals to be used.
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Prepare all necessary equipment and reagents in advance to minimize movement during the

experiment.

2. Handling the Compound:

Avoid breathing dust or vapors.[1]

Do not get the substance in your eyes, on your skin, or on your clothing.[1]

Weigh and handle the solid material in a way that minimizes dust generation.

Keep the container tightly closed when not in use.[1]

Do not eat, drink, or smoke in the work area.

3. In Case of a Spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

For solid spills, carefully sweep up the material and place it into a suitable, labeled container

for disposal. Avoid generating dust.[1]

Clean the spill area thoroughly with a suitable solvent.

4. First Aid Measures:

If inhaled: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.[2]

In case of skin contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. Seek medical attention if irritation persists.[2]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
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If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

Disposal Plan
All waste containing 3-Ethyl-1,1-dimethylthiourea must be handled and disposed of as

hazardous waste.

Waste Collection: Collect all waste materials, including unused product and contaminated

consumables (e.g., gloves, weighing paper), in a designated and clearly labeled hazardous

waste container.

Container Labeling: The waste container must be labeled with the words "Hazardous Waste"

and the full chemical name: "3-Ethyl-1,1-dimethylthiourea".

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Disposal: Dispose of the hazardous waste through a licensed and certified hazardous waste

disposal company, following all local, state, and federal regulations. Do not empty into drains.

[1]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 3-Ethyl-1,1-dimethylthiourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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